Cas no 886923-25-7 (2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide
• CAS No: 886923-25-7
• MF: C₂₁H₁₉N₅OS
• MW: 389.473462343216
• CID: 5477707
• Update Time: 2025-07-20

2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• Acetamide, 2-[[5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]thio]-N-phenyl-
• 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C21H19N5OS/c1-16-8-7-9-17(14-16)20-23-24-21(26(20)25-12-5-6-13-25)28-15-19(27)22-18-10-3-2-4-11-18/h2-14H,15H2,1H3,(H,22,27)
• InChI Key： ZEDYYJQDAVZCCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(N2C=CC=C2)C(C2=CC=CC(C)=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

Professional Introduction to Compound with CAS No. 886923-25-7 and Product Name: 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide

The compound with the CAS number 886923-25-7 and the product name 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple heterocyclic rings, including a pyrrole and a triazole moiety, along with a sulfanyl group, contributes to its complex chemical profile and makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound in question exhibits structural similarities to known bioactive molecules, which suggests that it may possess pharmacological properties worthy of exploration. The 3-methylphenyl group in its structure is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the N-phenylacetamide moiety is a common pharmacophore in drug design, known for its ability to enhance binding affinity and selectivity.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of rational drug design, where computational methods and high-throughput screening are employed to identify promising candidates. The structural complexity of 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide makes it an intriguing subject for such studies. By leveraging advanced computational techniques, researchers can predict its interactions with biological receptors and assess its potential as a lead compound for drug development. This approach not only accelerates the discovery process but also reduces the reliance on empirical screening methods.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a pyrrole ring and a triazole moiety has been observed to exhibit neuroprotective effects in several preclinical models. The sulfanyl group further enhances its pharmacological profile by facilitating hydrogen bonding interactions with biological targets. These features make it a candidate for further investigation as a potential therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Moreover, the compound's structural framework aligns well with emerging trends in drug discovery, particularly the use of multi-target directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, thereby increasing their therapeutic efficacy and reducing the likelihood of resistance development. The presence of multiple functional groups in 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide suggests that it may exhibit such multi-target activity, making it an attractive candidate for further exploration.

Recent studies have also highlighted the importance of scaffold hopping in drug discovery—a strategy that involves modifying the core structure of a lead compound to improve its pharmacological properties. The structural features of this compound provide an excellent starting point for scaffold hopping experiments. By systematically altering specific functional groups or introducing new ones, researchers can generate novel derivatives with enhanced potency and selectivity. This approach has been successfully employed in the development of several blockbuster drugs and offers a promising pathway for optimizing 2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenylacetamide.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various heterocyclic components into a single molecular framework. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry.

In conclusion,2-{5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-pheno lacetamide, identified by CAS No. 886923-25-7, represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its suitability as a lead compound for drug development is underscored by its complex heterocyclic framework, which includes key pharmacophores such as pyrrole, triazole, sulfanyl, and N-pheno lacetamide moieties. As research continues to uncover new therapeutic applications for this class of compounds, further exploration is warranted to fully realize their potential in medicine.